Cas no 5069-72-7 (9H-Purine,6-[[(4-methylphenyl)methyl]thio]-)

• Product Name: 9H-Purine,6-[[(4-methylphenyl)methyl]thio]-
• CAS No: 5069-72-7
• MF: C₁₃H₁₂N₄S
• MW: 256.326180458069
• CID: 386589
• PubChem ID: 472979
• Update Time: 2025-04-19

9H-Purine,6-[[(4-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-[[(4-methylphenyl)methyl]thio]-
• 6-[(4-methylphenyl)methylsulfanyl]-7H-purine
• 6-(4-methyl-benzylsulfanyl)-7(9)H-purine
• 6-(4-Methylbenzylthio)purine
• 6-(p-Methylbenzylthio)purin
• 6-[(4-methylbenzyl)thio]purine
• AC1LAQ4X
• CTK6B8452
• NSC46383
• Oprea1_128418
• Oprea1_141775
• STK791072
• STOCK2S-07249
• 6-(p-tolylmethylsulfanyl)-9H-purine
• 5069-72-7
• AKOS030510896
• CCG-274403
• DTXSID10332945
• AKOS005614125
• HMS3468B11
• 6-{[(4-METHYLPHENYL)METHYL]SULFANYL}-9H-PURINE
• NSC-46383

• Inchi： 1S/C13H12N4S/c1-9-2-4-10(5-3-9)6-18-13-11-12(15-7-14-11)16-8-17-13/h2-5,7-8H,6H2,1H3,(H,14,15,16,17)
• InChI Key： YIYGATPLOFBSGV-UHFFFAOYSA-N
• SMILES： S(C1=C2C(=NC=N1)N=CN2)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 256.07846
• Monoisotopic Mass: 256.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 49.44
• LogP: 2.95360